Cas no 309734-66-5 (Piperazine, 1-methyl-4-[4-nitro-2-(trifluoromethyl)phenyl]-)

• Product Name: Piperazine, 1-methyl-4-[4-nitro-2-(trifluoromethyl)phenyl]-
• CAS No: 309734-66-5
• MF: C₁₂H₁₄F₃N₃O₂
• MW: 289.25367307663
• CID: 1444857
• PubChem ID: 3128018
• Update Time: 2025-04-20

Piperazine, 1-methyl-4-[4-nitro-2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-methyl-4-[4-nitro-2-(trifluoromethyl)phenyl]-
• 1-methyl-4-[4-nitro-2-(trifluoromethyl)phenyl]piperazine
• STK385827
• 2-(4-methylpiperazino)-5-nitrobenzotrifluoride
• DTXSID70389596
• SCHEMBL853678
• AKOS000442523
• SR-01000367528-1
• 1-methyl-4-(4-nitro-2-(trifluoromethyl)phenyl)piperazine
• 2-(4-methyl piperazino)-5-nitrobenzotrifluoride
• 309734-66-5
• AN-023/13176007
• 1-Methyl-4-[4-nitro-2-(trifluoromethyl)phenyl]-piperazine
• DB-216162
• 1-[4-nitro-2-(trifluoromethyl)phenyl]-4-methylpiperazine
• SR-01000367528

• MDL： MFCD01785224
• Inchi： 1S/C12H14F3N3O2/c1-16-4-6-17(7-5-16)11-3-2-9(18(19)20)8-10(11)12(13,14)15/h2-3,8H,4-7H2,1H3
• InChI Key： NADZMUZERVWRKC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1N1CCN(C)CC1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 289.10392
• Monoisotopic Mass: 289.10381118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 49.62